Cas no 649757-58-4 (2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)-)
649757-58-4 structure
Product Name:2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)-
CAS No:649757-58-4
MF:C11H8FNO2S
MW:237.250124931335
CID:409989
PubChem ID:71377613
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)-
- 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylic acid
- 649757-58-4
- DTXSID20800246
-
- Inchi: 1S/C11H8FNO2S/c12-7-3-1-6(2-4-7)8-5-16-10(9(8)13)11(14)15/h1-5H,13H2,(H,14,15)
- InChI Key: QRAMSJKLPNWPPY-UHFFFAOYSA-N
- SMILES: S1C=C(C(=C1C(=O)O)N)C1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 237.02604
- Monoisotopic Mass: 237.02597783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 63.32
2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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